Cas no 1248132-90-2 (3-Methyl-2-(pyrimidin-5-yl)butanoic acid)

3-Methyl-2-(pyrimidin-5-yl)butanoic acid structure
1248132-90-2 structure
Product Name:3-Methyl-2-(pyrimidin-5-yl)butanoic acid
CAS No:1248132-90-2
MF:C9H12N2O2
MW:180.203782081604
CID:5693773
PubChem ID:62490685
Update Time:2025-09-22

3-Methyl-2-(pyrimidin-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-(pyrimidin-5-yl)butanoicacid
    • 1248132-90-2
    • AKOS011779774
    • EN300-1138399
    • 3-methyl-2-(pyrimidin-5-yl)butanoic acid
    • 5-Pyrimidineacetic acid, α-(1-methylethyl)-
    • 3-Methyl-2-(pyrimidin-5-yl)butanoic acid
    • Inchi: 1S/C9H12N2O2/c1-6(2)8(9(12)13)7-3-10-5-11-4-7/h3-6,8H,1-2H3,(H,12,13)
    • InChI Key: UNBAUYNSDFBOOH-UHFFFAOYSA-N
    • SMILES: OC(C(C1=CN=CN=C1)C(C)C)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.1Ų

Experimental Properties

  • Density: 1.170±0.06 g/cm3(Predicted)
  • Boiling Point: 316.3±17.0 °C(Predicted)
  • pka: 3.78±0.12(Predicted)

3-Methyl-2-(pyrimidin-5-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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3-methyl-2-(pyrimidin-5-yl)butanoic acid
1248132-90-2 95%
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Enamine
EN300-1138399-0.5g
3-methyl-2-(pyrimidin-5-yl)butanoic acid
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$739.0 2023-10-26
Enamine
EN300-1138399-1.0g
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$884.0 2023-06-09
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$2566.0 2023-06-09
Enamine
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